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Compound of Interest

Compound Name: 5-Hydroxy-4-oxonorvaline

Cat. No.: B14161657 Get Quote

Essential Safety and Handling Guide for 5-Hydroxy-
4-oxonorvaline
Disclaimer: A specific Safety Data Sheet (SDS) for 5-Hydroxy-4-oxonorvaline is not readily

available in the public domain. The following guidance is synthesized from established

principles of laboratory safety, information on its basic chemical properties, and safety data for

structurally related compounds. It is imperative to conduct a thorough risk assessment prior to

handling this compound and to consult with your institution's environmental health and safety

department. This substance is intended for research use only.[1]

Hazard Identification and Personal Protective Equipment
(PPE)
5-Hydroxy-4-oxonorvaline is an antifungal antibiotic that inhibits protein biosynthesis.[1] While

specific toxicity data is limited, it should be handled with care as a potentially hazardous

substance. A multi-layered approach to PPE is mandatory to minimize exposure risk.

Table 1: Required Personal Protective Equipment (PPE)
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Safety goggles and face shield

Goggles must provide a

complete seal around the

eyes. A face shield is required

when there is a significant risk

of splashing.

Hands Chemical-resistant gloves

Nitrile gloves are generally

suitable for incidental contact.

For prolonged handling or

direct immersion, consult the

glove manufacturer's

compatibility chart. Always

inspect gloves for tears or

punctures before use.

Body
Laboratory coat or chemical-

resistant apron

A fully buttoned lab coat is the

minimum requirement. A

chemical-resistant apron

should be worn over the lab

coat when handling larger

quantities or when there is a

significant splash risk.

Respiratory NIOSH-approved respirator

A respirator may be required if

handling the solid form outside

of a certified chemical fume

hood, or if aerosolization is

possible. The type of respirator

will depend on the specific risk

assessment.

Source: Synthesized from general chemical handling guidelines.[2][3][4]
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Adherence to a strict operational protocol is crucial for preventing accidents and ensuring a

safe laboratory environment.

Engineering Controls:

All work with solid 5-Hydroxy-4-oxonorvaline should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Ensure a safety shower and eyewash station are readily accessible.

Procedural Steps for Handling:

Preparation:

Designate a specific area for handling 5-Hydroxy-4-oxonorvaline.

Assemble all necessary equipment and PPE before starting work.

Ensure the chemical fume hood is functioning correctly.

Handling:

Wear the appropriate PPE as outlined in Table 1.

Avoid creating dust when handling the solid material.

If preparing solutions, add the solid to the solvent slowly.

Keep containers tightly closed when not in use.

Post-Handling:

Decontaminate all surfaces and equipment after use.

Remove and dispose of gloves and any other contaminated disposable PPE as hazardous

waste.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.
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Spill Response:

In case of a spill, evacuate the immediate area and alert others.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand,

vermiculite).

Collect the absorbed material into a sealed, labeled container for proper disposal.

Ventilate the area and decontaminate the spill site.

Disposal Plan
Proper disposal of 5-Hydroxy-4-oxonorvaline and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Management Workflow:

Segregation: All waste contaminated with 5-Hydroxy-4-oxonorvaline, including unused

product, contaminated PPE, and spill cleanup materials, must be segregated as hazardous

chemical waste.

Containment: Collect all solid and liquid waste in separate, clearly labeled, and sealed

containers. Do not mix with other waste streams.

Labeling: Label waste containers with "Hazardous Waste," the full chemical name ("5-
Hydroxy-4-oxonorvaline"), and any known hazard characteristics.

Storage: Store waste containers in a designated, well-ventilated, and secure secondary

containment area away from incompatible materials.

Disposal: Arrange for pickup and disposal by your institution's licensed hazardous waste

management provider. Follow all local, state, and federal regulations for hazardous waste

disposal.

Chemical and Physical Properties
Table 2: Physical and Chemical Properties of 5-Hydroxy-4-oxonorvaline
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Property Value

Molecular Formula C5H9NO4

Molecular Weight 147.13 g/mol

CAS Number 26911-39-7

Note: Further physical properties such as melting point, boiling point, and solubility are not well-

documented in publicly available sources.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 5-Hydroxy-4-
oxonorvaline, from initial preparation to final disposal.

Preparation
- Assemble PPE & Equipment
- Verify Fume Hood Operation

Handling in Fume Hood
- Wear Full PPE

- Avoid Dust/Aerosol Generation

Proceed with caution

Post-Handling
- Decontaminate Surfaces
- Remove PPE Correctly

Task complete

Spill Response
- Evacuate & Alert

- Contain & Clean Up

If spill occurs

Exposure Response
- Skin: Wash with water
- Eyes: Flush with water

- Inhalation: Move to fresh air
- Seek Medical Attention

If exposure occurs

Waste Disposal
- Segregate Hazardous Waste

- Label & Store Securely

Generate waste Collect waste
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Caption: Workflow for the safe handling and disposal of 5-Hydroxy-4-oxonorvaline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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